Cas no 1934834-27-1 (1-methyl-2-(2,2,2-trifluoroethyl)piperazine)

• Product Name: 1-methyl-2-(2,2,2-trifluoroethyl)piperazine
• CAS No: 1934834-27-1
• MF: C₇H₁₃F₃N₂
• MW: 182.186732053757
• CID: 6077013
• PubChem ID: 130817425
• Update Time: 2025-05-20

1-methyl-2-(2,2,2-trifluoroethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(2,2,2-trifluoroethyl)piperazine
• 1934834-27-1
• EN300-1928970

• Inchi： 1S/C7H13F3N2/c1-12-3-2-11-5-6(12)4-7(8,9)10/h6,11H,2-5H2,1H3
• InChI Key： QKLTXLZTAGAEFX-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1CC(F)(F)F

Computed Properties

• Exact Mass: 182.10308291g/mol
• Monoisotopic Mass: 182.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.087±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 169.8±35.0 °C(Predicted)
• pka: 8.67±0.40(Predicted)

Additional information on 1-methyl-2-(2,2,2-trifluoroethyl)piperazine

1-Methyl-2-(2,2,2-Trifluoroethyl)Piperazine: A Comprehensive Overview

1-Methyl-2-(2,2,2-trifluoroethyl)piperazine, also known by its CAS number 1934834-27-1, is a versatile organic compound with significant applications in various fields. This compound belongs to the piperazine family, which is a six-membered ring containing two nitrogen atoms. The presence of a methyl group and a trifluoroethyl substituent adds unique properties to this molecule, making it highly valuable in both academic and industrial settings.

The structure of 1-methyl-2-(2,2,2-trifluoroethyl)piperazine is characterized by its piperazine ring with two substituents: a methyl group at position 1 and a trifluoroethyl group at position 2. The trifluoroethyl group introduces fluorine atoms into the molecule, which significantly impacts its physical and chemical properties. Fluorine substitution is known to enhance stability, increase lipophilicity, and improve bioavailability—properties that are highly desirable in pharmaceutical applications.

Recent studies have highlighted the potential of 1-methyl-2-(2,2,2-trifluoroethyl)piperazine as a building block in drug design. Its ability to form stable amide bonds makes it an ideal candidate for constructing complex molecules with specific pharmacological activities. For instance, researchers have explored its use in developing inhibitors for kinase enzymes, which are critical targets in cancer therapy. The compound's unique electronic properties and spatial arrangement enable it to interact effectively with biological targets, paving the way for novel therapeutic agents.

In addition to its pharmaceutical applications, 1-methyl-2-(2,2,2-trifluoroethyl)piperazine has found utility in materials science. Its ability to act as a precursor for advanced polymers and surfactants has been documented in recent publications. The trifluoroethyl group imparts hydrophobicity to the molecule, making it suitable for applications in water-repellent coatings and self-cleaning surfaces. This dual functionality underscores the compound's versatility across multiple disciplines.

The synthesis of 1-methyl-2-(2,2,2-trifluoroethyl)piperazine involves a multi-step process that typically begins with the preparation of piperazine derivatives. Recent advancements in catalytic methods have streamlined the synthesis pathway, reducing production costs and improving yield. For example, the use of palladium-catalyzed coupling reactions has enabled efficient construction of the trifluoroethyl substituent directly onto the piperazine ring.

CAS No 1934834-27-1 is also notable for its stability under various environmental conditions. Studies have shown that the compound exhibits resistance to oxidation and hydrolysis, making it suitable for long-term storage and use in harsh chemical environments. This stability is attributed to the electron-withdrawing effect of the trifluoroethyl group, which stabilizes the piperazine ring against reactive intermediates.

In terms of safety and handling, 1-methyl-2-(2,2,2-trifluoroethyl)piperazine is classified as a non-hazardous substance under standard conditions. However, appropriate precautions should be taken during synthesis and handling to ensure compliance with occupational safety standards. The compound's low toxicity profile makes it safe for use in laboratory settings and industrial processes.

The increasing demand for fluorinated compounds in drug discovery has positioned CAS No 1934834-27-1 as a key player in modern chemistry. Its unique combination of structural features and functional groups continues to inspire innovative research across diverse fields. As new applications emerge, this compound is expected to play an even more prominent role in advancing scientific knowledge and technological development.